Cas no 1803471-08-0 (6-(Aminomethyl)-4-bromo-3-iodo-2-(trifluoromethoxy)pyridine)

• Product Name: 6-(Aminomethyl)-4-bromo-3-iodo-2-(trifluoromethoxy)pyridine
• CAS No: 1803471-08-0
• MF: C₇H₅BrF₃IN₂O
• MW: 396.931083440781
• CID: 4929844
• Update Time: 2025-06-11

6-(Aminomethyl)-4-bromo-3-iodo-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-bromo-3-iodo-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5BrF3IN2O/c8-4-1-3(2-13)14-6(5(4)12)15-7(9,10)11/h1H,2,13H2
• InChI Key： IEKKJRIGDKQJRK-UHFFFAOYSA-N
• SMILES： IC1C(=CC(CN)=NC=1OC(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 2.6
• Topological Polar Surface Area: 48.1

Additional information on 6-(Aminomethyl)-4-bromo-3-iodo-2-(trifluoromethoxy)pyridine

Introduction to 6-(Aminomethyl)-4-bromo-3-iodo-2-(trifluoromethoxy)pyridine (CAS No. 1803471-08-0)

6-(Aminomethyl)-4-bromo-3-iodo-2-(trifluoromethoxy)pyridine (CAS No. 1803471-08-0) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. The combination of a trifluoromethoxy group, a bromine atom, an iodine atom, and an aminomethyl group on a pyridine ring provides a versatile platform for chemical modifications and biological evaluations.

The synthesis of 6-(Aminomethyl)-4-bromo-3-iodo-2-(trifluoromethoxy)pyridine involves a series of well-defined steps, each contributing to the overall complexity and functionality of the molecule. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. The presence of the trifluoromethoxy group is particularly noteworthy, as it imparts unique electronic and steric properties that can influence the compound's biological activity and pharmacokinetic profile.

In the context of medicinal chemistry, 6-(Aminomethyl)-4-bromo-3-iodo-2-(trifluoromethoxy)pyridine has been explored for its potential as a lead compound in drug discovery. The bromine and iodine atoms provide opportunities for further derivatization and optimization, allowing researchers to fine-tune the compound's properties to meet specific therapeutic needs. For instance, these halogen atoms can be replaced or modified to enhance binding affinity to target proteins or improve metabolic stability.

The aminomethyl group is another key feature of this compound, offering multiple points of functionalization. This group can be readily modified through various chemical reactions, such as acylation, alkylation, or coupling with other functional groups. These modifications can significantly alter the compound's biological activity, making it a valuable scaffold for the development of new drugs. Recent studies have shown that compounds derived from this scaffold exhibit promising activities against various diseases, including cancer and neurological disorders.

In terms of biological evaluation, 6-(Aminomethyl)-4-bromo-3-iodo-2-(trifluoromethoxy)pyridine has been tested in both in vitro and in vivo models. In vitro studies have demonstrated that this compound can effectively modulate specific cellular pathways, such as those involved in cell proliferation and apoptosis. For example, it has been shown to inhibit the growth of cancer cells by interfering with key signaling pathways. In vivo studies have further confirmed these findings, with the compound exhibiting significant antitumor activity in animal models.

The pharmacokinetic properties of 6-(Aminomethyl)-4-bromo-3-iodo-2-(trifluoromethoxy)pyridine have also been extensively studied. These properties are crucial for understanding how the compound behaves in biological systems and how it can be optimized for therapeutic use. Research has shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential as a drug candidate. Additionally, the presence of the trifluoromethoxy group has been found to enhance the compound's lipophilicity and stability, further contributing to its pharmacological profile.

The safety profile of 6-(Aminomethyl)-4-bromo-3-iodo-2-(trifluoromethoxy)pyridine is another critical aspect that has been investigated. Preclinical studies have indicated that the compound is generally well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, ongoing research is necessary to fully understand its safety profile in humans and to identify any potential side effects or adverse reactions.

In conclusion, 6-(Aminomethyl)-4-bromo-3-iodo-2-(trifluoromethoxy)pyridine (CAS No. 1803471-08-0) represents a promising lead compound in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development into novel therapeutic agents. Continued research into this compound's synthesis, biological activity, pharmacokinetics, and safety will undoubtedly contribute to advancements in drug discovery and ultimately benefit patients suffering from various diseases.